1-(2-Hydroxy-5-methoxypyridin-3-yl)ethan-1-one

• Molecular Formula: C8H9NO3
• Molecular Weight: 167.16 g/mol
• IUPAC Name: 3-acetyl-5-methoxy-1H-pyridin-2-one
• InChI: InChI=1S/C8H9NO3/c1-5(10)7-3-6(12-2)4-9-8(7)11/h3-4H,1-2H3,(H,9,11)
• InChI Key: CAXLRDPNJVIABK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CNC1=O)OC

Description

1-(2-Hydroxy-5-methoxypyridin-3-yl)ethan-1-one is a chemical compound with the molecular formula C8H9NO3 and a molecular weight of 167.16 g/mol It is characterized by the presence of a pyridine ring substituted with hydroxy and methoxy groups, as well as an ethanone moiety

Preparation Methods

The synthesis of 1-(2-Hydroxy-5-methoxypyridin-3-yl)ethan-1-one typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 2-hydroxy-5-methoxypyridine and ethanone derivatives.

Reaction Conditions: The reaction conditions often involve the use of solvents like ethanol or methanol, and catalysts such as acids or bases to facilitate the reaction.

Industrial Production: On an industrial scale, the production methods may involve continuous flow reactors to ensure consistent quality and yield.

Chemical Reactions Analysis

1-(2-Hydroxy-5-methoxypyridin-3-yl)ethan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride, leading to the formation of reduced derivatives.

Substitution: The compound can undergo substitution reactions where the hydroxy or methoxy groups are replaced by other functional groups using appropriate reagents and conditions.

Scientific Research Applications

1-(2-Hydroxy-5-methoxypyridin-3-yl)ethan-1-one has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs or as a lead compound for drug discovery.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of other valuable compounds.

Mechanism of Action

The mechanism of action of 1-(2-Hydroxy-5-methoxypyridin-3-yl)ethan-1-one involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, or other proteins, leading to modulation of their activity.

Pathways Involved: It can influence various biochemical pathways, such as oxidative stress pathways, by acting as an antioxidant or modulating enzyme activity.

Comparison with Similar Compounds

1-(2-Hydroxy-5-methoxypyridin-3-yl)ethan-1-one can be compared with other similar compounds to highlight its uniqueness:

Similar Compounds: Compounds like 1-(3-Hydroxy-5-methylpyridin-2-yl)ethanone and other pyridine derivatives share structural similarities.

Uniqueness: The presence of both hydroxy and methoxy groups in this compound imparts unique chemical properties, such as enhanced solubility and reactivity, making it distinct from other similar compounds.